1-(3-Methoxyphenyl)-2-((6-morpholinopyrimidin-4-yl)thio)ethanone

• IUPAC Name: 1-(3-methoxyphenyl)-2-(6-morpholin-4-ylpyrimidin-4-yl)sulfanylethanone
• InChI: InChI=1S/C17H19N3O3S/c1-22-14-4-2-3-13(9-14)15(21)11-24-17-10-16(18-12-19-17)20-5-7-23-8-6-20/h2-4,9-10,12H,5-8,11H2,1H3
• InChI Key: XBLIIIFBESQAFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC=NC(=C2)N3CCOCC3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol
• CAS No.: 1203150-18-8

Description

1-(3-Methoxyphenyl)-2-((6-morpholinopyrimidin-4-yl)thio)ethanone is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential PET Agent for Imaging in Parkinson's Disease

The compound has been explored for its potential in Parkinson's disease imaging. In a study, the synthesis of a PET agent named [11C]HG-10-102-01, which incorporates a structure related to 1-(3-Methoxyphenyl)-2-((6-morpholinopyrimidin-4-yl)thio)ethanone, was achieved. This synthesis involved methylation of a precursor compound, leading to a PET tracer with high radiochemical yield and purity. The study suggests its application in imaging LRRK2 enzyme activity in Parkinson's disease, highlighting its significance in neurological research and diagnostics (Wang et al., 2017).

Antioxidant and Anticancer Activities

A series of derivatives based on the compound structure showed promising antioxidant activity, with some derivatives outperforming ascorbic acid in DPPH radical scavenging assays. Moreover, these compounds exhibited anticancer activity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, indicating their potential in cancer treatment research. This emphasizes the compound's versatility in developing novel therapeutics with antioxidant and anticancer properties (Tumosienė et al., 2020).

Antimicrobial Activity

The compound's derivatives have been synthesized and evaluated for antimicrobial activity. A study involving the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes showed excellent in vitro antimicrobial activity. This underlines the potential of such derivatives in combating microbial infections, highlighting the compound's importance in developing new antimicrobial agents (Puthran et al., 2019).